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Compound of Interest

Compound Name: 1-Tert-butoxy-2-propanol

Cat. No.: B1216398 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Tert-butoxy-2-propanol. The

following procedures and data are intended to build a comprehensive understanding of safe

operational and disposal plans.

Chemical Identification and Properties

Property Value

CAS Number 57018-52-7[1]

Molecular Formula C7H16O2[1]

Synonyms
Propylene glycol mono-t-butyl ether, Arcosolv

PTB[2][3]

Appearance
Colorless liquid with an ethereal, camphor-like

odor[3][4]

Flash Point Approximately 44-45°C[5]

Hazard Summary
1-Tert-butoxy-2-propanol is a flammable liquid and vapor that can cause skin and serious eye

irritation.[5] It may also cause drowsiness or dizziness.
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 1-Tert-butoxy-2-propanol to
ensure the appropriate level of protection is used. The following PPE is recommended as a

minimum standard.

Eye and Face Protection
Requirement: Safety glasses with side-shields conforming to EN166 or NIOSH-approved

safety goggles.

For Splash Hazard: A full-face shield should be worn in addition to safety glasses or goggles

when there is a risk of splashing.

Skin Protection
Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough time data for

1-Tert-butoxy-2-propanol is not readily available, general guidance for handling related

solvents suggests the use of nitrile, neoprene, or butyl rubber gloves.[6][7][8] Given the lack

of specific data, it is crucial to select gloves with a thickness greater than 0.3 mm and to

change them immediately if contamination is suspected.[9] For prolonged or immersive

contact, butyl rubber gloves are often recommended for their high resistance to a broad

range of chemicals, including alcohols and ethers.[8][10]

Protective Clothing: Wear impervious clothing, such as a chemically resistant lab coat,

apron, or coveralls, to prevent skin contact.

Respiratory Protection
Usage: In poorly ventilated areas or when the chemical is heated, an organic vapor

respirator is recommended. All respirator use must comply with OSHA standard 29 CFR

1910.134.

The following table summarizes the recommended PPE for handling 1-Tert-butoxy-2-
propanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1216398?utm_src=pdf-body
https://www.benchchem.com/product/b1216398?utm_src=pdf-body
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://amo-csd.lbl.gov/downloads/Chemical%20Resistance%20of%20Gloves.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.gloves-online.com/thegloveguru/2025/06/butyl-gloves
https://www.benchchem.com/product/b1216398?utm_src=pdf-body
https://www.benchchem.com/product/b1216398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

glasses with side shields. A

face shield is required for

splash hazards.

Protects against splashes that

can cause serious eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, Butyl

Rubber).[6][7][8]

Prevents skin contact, which

can cause irritation.

Body Protection
Chemical-resistant lab coat,

apron, or coveralls.

Protects skin from accidental

contact and splashes.

Respiratory Protection

Organic vapor respirator (in

poorly ventilated areas or

when heated).

Prevents inhalation of harmful

vapors.

Operational and Disposal Plans
Handling and Storage

Handle 1-Tert-butoxy-2-propanol in a well-ventilated area, preferably in a chemical fume

hood.

Keep containers tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.

Spill Management
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.
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Collect: Carefully collect the absorbed material into a sealed, labeled hazardous waste

container.

Decontaminate: Clean the spill area with soap and water.

Waste Disposal
Chemical Waste: All waste containing 1-Tert-butoxy-2-propanol must be treated as

hazardous waste. Collect liquid waste in a dedicated, clearly labeled, and sealed hazardous

waste container.[11][12] Do not pour down the drain.[11][12]

Contaminated PPE: Dispose of contaminated disposable items (e.g., gloves, absorbent

paper) in a sealed, vapor-tight plastic bag for disposal as hazardous waste.

Exposure Limits and Health Effects
As of current literature, no specific occupational exposure limits (OELs) have been established

for 1-Tert-butoxy-2-propanol by major regulatory bodies such as OSHA, NIOSH, or ACGIH.[1]

[2][13] Therefore, it is crucial to minimize exposure through engineering controls and

appropriate PPE.

Exposure Route Potential Health Effects

Inhalation
May cause drowsiness, dizziness, and

respiratory tract irritation.

Skin Contact Causes skin irritation.

Eye Contact Causes serious eye irritation.

Ingestion May be harmful if swallowed.

Experimental Protocols
Detailed experimental protocols for determining the permeation and degradation of specific

glove materials by 1-Tert-butoxy-2-propanol are not readily available in the published

literature. However, standardized test methods are used by manufacturers to generate

chemical resistance data. The most common of these is ASTM F739 - Standard Test Method
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for Permeation of Liquids and Gases through Protective Clothing Materials under Conditions of

Continuous Contact.

A general workflow for such a test would involve:

A test chemical (1-Tert-butoxy-2-propanol) is placed in a test cell in contact with the

external surface of a sample of the glove material.

A collection medium (gas or liquid) is circulated on the other side of the material.

The collection medium is periodically sampled and analyzed to detect the presence of the

test chemical.

The time it takes for the chemical to be detected is the breakthrough time.

Logical Workflow for Safe Handling
The following diagram illustrates the decision-making process for the safe handling of 1-Tert-
butoxy-2-propanol.
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Caption: Workflow for the safe handling and disposal of 1-Tert-butoxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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